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Compound of Interest

Compound Name: 3-Bromo-5-isopropylbenzoic acid

Cat. No.: B1282658 Get Quote

A Comparative Analysis of 3-Bromo-5-isopropylbenzoic Acid and Structurally Related

Analogs

This guide provides a comparative analysis of 3-Bromo-5-isopropylbenzoic acid and its

related analogs for researchers, scientists, and drug development professionals. The

comparison focuses on key physicochemical properties to understand the influence of different

substituents on the benzoic acid scaffold.

Physicochemical Properties of Benzoic Acid
Derivatives
The following table summarizes key quantitative data for 3-Bromo-5-isopropylbenzoic acid
and selected analogs. These compounds were chosen to illustrate the effects of varying the

halogen and alkyl substituents at the meta-position.
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Property
3-Bromo-5-
isopropylbe
nzoic acid

3-Bromo-5-
methylbenz
oic acid

3-
Isopropylbe
nzoic acid

3-
Chlorobenz
oic acid

3-
Iodobenzoi
c acid

CAS Number
112930-39-

9[1][2]

58530-13-

5[3][4][5]
5651-47-8[6] 535-80-8[7] 618-51-9

Molecular

Formula

C₁₀H₁₁BrO₂[2

][8]

C₈H₇BrO₂[5]

[9]
C₁₀H₁₂O₂[6] C₇H₅ClO₂[7] C₇H₅IO₂

Molecular

Weight (

g/mol )

243.10[8][10] 215.04[5] 164.2[6] 156.57[7] 248.02

Melting Point

(°C)
N/A

178-179.5[4]

[9]
N/A 154[7] 185-187

Predicted

pKa
N/A

3.88 ± 0.10[3]

[4]
N/A N/A N/A

Appearance N/A
Pale yellow

solid[3]

Crystalline

solid[6]
White solid[7] N/A

N/A: Data not available in the provided search results.

Structural Relationships of Compared Analogs
The relationship between the core benzoic acid structure and the various substituents of the

compared compounds is illustrated below. This highlights the specific structural modifications

that influence the physicochemical properties detailed in the table.
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Structural Relationships of Benzoic Acid Analogs

Core & Scaffolds

Target Compound & Analogs

Benzoic Acid
(Core Structure)

3-Isopropylbenzoic Acid
(Scaffold)

+ Isopropyl group at C3

3-Bromo-5-methylbenzoic acid

+ Br at C3
+ Methyl at C5

3-Chlorobenzoic acid

+ Cl at C3

3-Iodobenzoic acid

+ I at C3

3-Bromo-5-isopropylbenzoic acid
(Target)

+ Br at C5

Click to download full resolution via product page

Structural relationships of the compared benzoic acid analogs.

Experimental Protocols
While a specific protocol for 3-Bromo-5-isopropylbenzoic acid was not available, the

following section details a representative synthesis for a closely related analog, 3-bromo-5-

methylbenzoic acid, which can be adapted for similar compounds.

Synthesis of 3-bromo-5-methylbenzoic acid
This protocol is based on the oxidation of 1-bromo-3,5-dimethylbenzene.[3]

Materials:

1-bromo-3,5-dimethylbenzene (15 g, 81 mmol)

Pyridine (133 mL)

Water (H₂O, 83 mL)

Potassium permanganate (KMnO₄, 25.6 g, 162 mmol)
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Concentrated hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Brine

Sodium sulfate (Na₂SO₄)

Methanol (MeOH)

Dichloromethane (CH₂Cl₂)

Procedure:

Reaction Setup: A solution of 1-bromo-3,5-dimethylbenzene in a mixture of pyridine and

water is heated to 80°C.[3]

Oxidation: Potassium permanganate is added in portions over a period of 45 minutes. The

reaction is continued at 80°C for an additional 1.5 hours.[3]

Work-up: The hot solution is filtered. The filtrate is then acidified by the addition of

concentrated hydrochloric acid.[3]

Extraction: The aqueous solution is extracted with ethyl acetate. The combined organic

extracts are washed with water and brine, then dried over sodium sulfate.[3]

Purification: The solvent is evaporated in vacuo. The resulting residue is purified by column

chromatography using a dichloromethane:methanol gradient to yield the final product, 3-

bromo-5-methylbenzoic acid.[3]

The general workflow for the synthesis and purification of substituted benzoic acids is depicted

in the diagram below.
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General Synthesis & Purification Workflow

1. Reactants Mixing
(e.g., Substituted Toluene, Pyridine, H₂O)

2. Oxidation Reaction
(Add KMnO₄, Heat at 80°C)

3. Hot Filtration
(Remove solid byproducts)

4. Acidification
(Add conc. HCl to precipitate product)

5. Liquid-Liquid Extraction
(with Ethyl Acetate)

6. Drying & Evaporation
(Dry with Na₂SO₄, remove solvent)

7. Column Chromatography
(Purify final compound)

8. Pure Product
(e.g., 3-Bromo-5-methylbenzoic acid)

Click to download full resolution via product page

General workflow for synthesis and purification of benzoic acids.

Biological Activity Context
Benzoic acid and its derivatives are recognized for a wide range of biological activities,

including antimicrobial and anti-inflammatory properties.[11] The specific activity is highly

dependent on the substituents on the aromatic ring.[11] For instance, the introduction of
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halogen atoms, such as bromine, can significantly enhance the biological properties of

aromatic compounds.[11] While direct biological data for 3-Bromo-5-isopropylbenzoic acid is

limited in the available literature, the presence of the bromine atom suggests potential for

antimicrobial activity.[11] Further empirical testing is necessary to determine its specific

biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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